Cas no 113532-12-0 (5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-)

• Product Name: 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
• CAS No: 113532-12-0
• MF: C₂₁H₂₀O₇
• MW: 384.379306793213
• CID: 180551
• PubChem ID: 14283261
• Update Time: 2025-04-19

5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
• (+)-Zeylenol
• 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, [1R-(1a,2b,3b,4a)]-
• Uvaribonol B
• 5-Cyclohexene-1,2,3,4-tetrol, 2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
• DTXSID001132593
• 113532-12-0
• (-)-Uvarigranol G
• (5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
• [5-(BENZOYLOXY)-1,2,6-TRIHYDROXYCYCLOHEX-3-EN-1-YL]METHYL BENZOATE
• NCGC00347554-03!(5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
• NS00097015
• FT-0698980
• CHEBI:172914
• AKOS032947822

• Inchi： 1S/C21H20O7/c22-17-12-11-16(28-20(25)15-9-5-2-6-10-15)18(23)21(17,26)13-27-19(24)14-7-3-1-4-8-14/h1-12,16-18,22-23,26H,13H2
• InChI Key： AWCUZBLYCWUTRL-UHFFFAOYSA-N
• SMILES： OC1C(COC(C2C=CC=CC=2)=O)(O)C(O)C(OC(C2C=CC=CC=2)=O)C=C1

Computed Properties

• Exact Mass: 384.1209
• Monoisotopic Mass: 384.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters